Cas no 732306-26-2 (2-2-bromo-5-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-2-bromo-5-(trifluoromethyl)phenylacetonitrile
• CAS No: 732306-26-2
• MF: C₉H₅BrF₃N
• MW: 264.041911840439
• MDL: MFCD04973763
• CID: 92998
• PubChem ID: 2783247
• Update Time: 2025-04-18

2-2-bromo-5-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-5-(trifluoromethyl)phenyl)acetonitrile
• 2-Bromo-5-(trifluoromethyl)phenylacetonitrile
• 2-bromo-5-(trifluoromethyl)plenylacetonitrile
• 2-bromo-5-trifluoromethylphenylacetonitrile
• 4-Bromo-3-(cyanomethyl)benzotrifluoride
• 2-Bromo-5-(trifluoromethyl)phenylacetonitrile, 97%
• 2-2-bromo-5-(trifluoromethyl)phenylacetonitrile
• MFCD04973763
• EN300-1930718
• 2-Bromo-5-(trifluoromethyl)benzyl cyanide
• DTXSID90993957
• D96275
• 732306-26-2
• AKOS005258019
• SCHEMBL7886912
• CS-0268018
• [2-Bromo-5-(trifluoromethyl)phenyl]acetonitrile
• BUPMKGVGKPGMOB-UHFFFAOYSA-N
• 2-[2-bromo-5-(trifluoromethyl)phenyl]acetonitrile
• 875664-34-9

• MDL： MFCD04973763
• Inchi： 1S/C9H5BrF3N/c10-8-2-1-7(9(11,12)13)5-6(8)3-4-14/h1-2,5H,3H2
• InChI Key： BUPMKGVGKPGMOB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1CC#N

Computed Properties

• Exact Mass: 262.95600
• Monoisotopic Mass: 262.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: White to cream powder
• Density: 1.597
• Melting Point: 60-62℃
• Boiling Point: 144-146℃/15mmHg(lit.)
• Flash Point: 124.1°C
• Refractive Index: 1.497
• PSA: 23.79000
• LogP: 3.53398
• Solubility: Insoluble in water

2-2-bromo-5-(trifluoromethyl)phenylacetonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes